Cas no 40990-53-2 (4-Methoxy-1H-indole-6-carboxylic acid)

• Product Name: 4-Methoxy-1H-indole-6-carboxylic acid
• CAS No: 40990-53-2
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD20647294
• CID: 2093168
• PubChem ID: 74891394
• Update Time: 2025-05-19

4-Methoxy-1H-indole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-1H-indole-6-carboxylic acid
• 4-methoxy-1H-indazole-6-carboxylic acid
• DA-39256
• CS-0340210
• 40990-53-2
• 4-Methoxy-1H-indole-6-carboxylicacid
• MFCD20647294
• SB15202
• 1H-Indole-6-carboxylic acid, 4-Methoxy-

• MDL： MFCD20647294
• Inchi： 1S/C10H9NO3/c1-14-9-5-6(10(12)13)4-8-7(9)2-3-11-8/h2-5,11H,1H3,(H,12,13)
• InChI Key： ZSMJJBMLAGFAAC-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C(=O)O)=CC2=C1C=CN2

Computed Properties

• Exact Mass: 191.058243149g/mol
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• Density: 1.381±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 447.6±25.0℃ at 760 mmHg
• Solubility: Slightly soluble (1.5 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on 4-Methoxy-1H-indole-6-carboxylic acid

Comprehensive Overview of 4-Methoxy-1H-indole-6-carboxylic acid (CAS No. 40990-53-2): Properties, Applications, and Industry Insights

4-Methoxy-1H-indole-6-carboxylic acid (CAS 40990-53-2) is a specialized organic compound belonging to the indole carboxylic acid family. This structurally unique molecule features a methoxy group at the 4-position and a carboxylic acid moiety at the 6-position of the indole ring system. Its molecular formula is C₁₀H₉NO₃, with a molecular weight of 191.18 g/mol. The compound's distinct architecture makes it valuable in pharmaceutical research and fine chemical synthesis.

Recent trends in drug discovery have increased interest in indole derivatives like 4-Methoxy-1H-indole-6-carboxylic acid. Pharmaceutical researchers frequently search for "indole-based building blocks" and "heterocyclic carboxylic acids" due to their prevalence in bioactive molecules. The compound's dual functional groups allow for versatile chemical modifications, making it particularly useful in designing small molecule inhibitors and biologically active compounds.

From a synthetic chemistry perspective, 40990-53-2 serves as an important intermediate. Its carboxylic acid group enables amide bond formation through coupling reactions, while the methoxy substituent influences electronic properties of the aromatic system. These characteristics are frequently discussed in forums focusing on "medicinal chemistry scaffolds" and "structure-activity relationships". The compound's purity (>98% by HPLC) and stability under standard storage conditions make it reliable for research applications.

In analytical applications, 4-Methoxy-1H-indole-6-carboxylic acid demonstrates excellent performance as a chromatographic reference standard. Laboratories performing HPLC method development often utilize this compound due to its distinct UV absorption profile. The growing demand for "high-purity reference materials" in quality control aligns well with this compound's technical specifications.

The compound's potential in bioconjugation chemistry represents another area of interest. Its indole nitrogen can participate in various reactions, while the carboxyl group offers straightforward derivatization pathways. These properties make it valuable for researchers working on "fluorescent probes" and "biomolecular labeling" applications, topics that consistently rank high in scientific literature searches.

From a commercial availability standpoint, 40990-53-2 is typically supplied as an off-white to light yellow crystalline powder. Current market analyses show increasing procurement inquiries for this compound, particularly from contract research organizations and academic institutions engaged in neurochemical research and enzyme inhibition studies.

Environmental and handling considerations for 4-Methoxy-1H-indole-6-carboxylic acid follow standard laboratory safety protocols. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when handling fine powders. Storage recommendations typically suggest keeping the material in a cool, dry place protected from light - a common query among first-time users searching for "chemical storage best practices".

The compound's spectral characteristics, including its NMR fingerprint and mass fragmentation pattern, are well-documented in scientific literature. These analytical references are particularly valuable for researchers verifying compound identity, addressing frequent search queries about "indole derivative characterization" and "structural confirmation techniques".

Looking toward future applications, 4-Methoxy-1H-indole-6-carboxylic acid shows promise in material science applications. Its potential use in designing organic semiconductors and photovoltaic materials is currently under investigation, aligning with growing interest in "bio-based electronic materials" and "sustainable chemistry solutions" - trending topics in green technology discussions.

Quality control specifications for commercial batches of 40990-53-2 typically include stringent limits on heavy metal content and residual solvents. These parameters are crucial for researchers performing sensitive biological assays, reflecting common concerns found in searches for "pharmaceutical-grade intermediates" and "low-metal content chemicals".

In conclusion, 4-Methoxy-1H-indole-6-carboxylic acid represents a versatile chemical building block with growing importance across multiple research disciplines. Its combination of structural features and chemical reactivity continues to attract attention from synthetic chemists, pharmaceutical researchers, and material scientists alike. As research into functionalized indoles expands, this compound's role in advancing scientific discovery appears increasingly significant.